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Introduction
Ethyl thioglycolate (ETG), with the chemical formula HSCH₂COOC₂H₅, is a thiol-containing

organic ester. It is recognized for its distinct sulfurous odor and its utility in various industrial

applications, including as a key intermediate in chemical synthesis.[1][2] A thorough

understanding of its thermodynamic properties is crucial for process design, safety

assessments, and for predicting its behavior in chemical reactions, particularly in the fields of

materials science and drug development.

This technical guide provides a summary of the available physical and chemical properties of

ethyl thioglycolate. Due to a lack of experimentally determined thermodynamic data in the

public domain, this document also outlines the standard experimental protocols that would be

employed to measure key thermodynamic parameters such as the enthalpy of formation,

standard molar entropy, and heat capacity.

Core Physical and Chemical Properties
A compilation of the fundamental physical and chemical properties of ethyl thioglycolate is

presented in Table 1. This data has been aggregated from various chemical suppliers and

databases.
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Table 1: Physical and Chemical Properties of Ethyl Thioglycolate

Property Value Reference(s)

Molecular Formula C₄H₈O₂S [1][2][3][4]

Molecular Weight 120.17 g/mol [1][2][3][4]

Appearance Colorless liquid [5]

Odor Strong, sulfurous [2]

Boiling Point
156-158 °C at 760 mmHg54

°C at 12 mmHg
[3][4][5]

Melting Point -80 °C [1][4][5]

Density 1.096 g/mL at 25 °C [3][4]

Refractive Index (n²⁰/D) 1.457 [3][4]

Flash Point 47.78 °C (118 °F) [6]

Vapor Pressure
2.703 mmHg at 25 °C

(estimated)
[6]

Water Solubility Not miscible or difficult to mix [4][5]

Thermodynamic Properties: Data and Experimental
Protocols
As of the latest literature review, specific experimentally determined thermodynamic data for

ethyl thioglycolate, such as the standard enthalpy of formation, standard molar entropy, and

heat capacity, are not readily available. This section, therefore, details the established

experimental methodologies used to determine these crucial parameters for organic liquids like

ethyl thioglycolate.

Enthalpy of Formation (ΔfH°)
The standard enthalpy of formation would be determined using oxygen bomb combustion

calorimetry. This technique measures the heat released during the complete combustion of a
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substance in a constant-volume vessel.

A generalized protocol for determining the enthalpy of combustion of a liquid organic sulfur

compound is as follows:

Sample Preparation: A precise mass of high-purity ethyl thioglycolate is encapsulated in a

combustible container (e.g., a gelatin capsule or a polyethylene ampoule). A known mass of

a combustion aid, such as mineral oil, may be added to ensure complete combustion.

Bomb Assembly: The sample is placed in a platinum crucible within a high-pressure stainless

steel vessel, the "bomb." A small amount of distilled water is added to the bomb to dissolve

the sulfur and nitrogen oxides produced during combustion. A fuse wire (e.g., platinum or

iron) is connected to electrodes and positioned to ignite the sample.

Pressurization and Combustion: The bomb is sealed and pressurized with pure oxygen to

approximately 30 atm. It is then placed in a calorimeter vessel containing a precisely

measured quantity of water. The sample is ignited by passing an electric current through the

fuse wire.

Temperature Measurement: The temperature of the water in the calorimeter is monitored

with high precision before, during, and after combustion to determine the temperature rise.

Analysis of Products: After combustion, the contents of the bomb are analyzed to determine

the completeness of the reaction and to quantify the amounts of nitric acid and sulfuric acid

formed.

Calculation: The heat of combustion is calculated from the temperature rise, the heat

capacity of the calorimeter system (determined by calibrating with a standard substance like

benzoic acid), and corrections for the heat of combustion of the capsule, fuse wire, and the

formation of acids. The standard enthalpy of formation is then derived from the standard

enthalpy of combustion using Hess's Law.

A schematic for the workflow of a combustion calorimetry experiment is presented below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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